Cas no 1361595-23-4 (5'-Methoxy-2,3,5-trichloro-3'-(trifluoromethyl)biphenyl)

• Product Name: 5'-Methoxy-2,3,5-trichloro-3'-(trifluoromethyl)biphenyl
• CAS No: 1361595-23-4
• MF: C₁₄H₈Cl₃F₃O
• MW: 355.566931724548
• CID: 4790207
• Update Time: 2025-05-23

5'-Methoxy-2,3,5-trichloro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Methoxy-2,3,5-trichloro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8Cl3F3O/c1-21-10-3-7(2-8(4-10)14(18,19)20)11-5-9(15)6-12(16)13(11)17/h2-6H,1H3
• InChI Key： GSYSRSHXPDAKQH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1=CC(=CC(C(F)(F)F)=C1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 6.4
• Topological Polar Surface Area: 9.2

Additional information on 5'-Methoxy-2,3,5-trichloro-3'-(trifluoromethyl)biphenyl

Introduction to 5'-Methoxy-2,3,5-Trichloro-3'-(Trifluoromethyl)Biphenyl (CAS No. 1361595-23-4)

The compound 5'-Methoxy-2,3,5-Trichloro-3'-(Trifluoromethyl)Biphenyl (CAS No. 1361595-23-4) is a highly specialized organic molecule with unique structural and chemical properties. This compound belongs to the family of biphenyl derivatives, which are widely studied for their applications in various fields such as materials science, pharmacology, and electronics. The biphenyl structure consists of two benzene rings connected by a single bond, providing a rigid and planar framework that can be further functionalized with substituents to enhance its properties.

The CAS No. 1361595-23-4 designation uniquely identifies this compound in chemical databases and literature. The molecule features several key substituents: a methoxy group at the 5' position, trichloro substitution at the 2, 3, and 5 positions on one benzene ring, and a trifluoromethyl group at the 3' position on the other benzene ring. These substituents significantly influence the compound's electronic properties, solubility, and reactivity.

Recent studies have highlighted the potential of biphenyl derivatives like CAS No. 1361595-23-4 in advanced materials research. For instance, researchers have explored their use in organic light-emitting diodes (OLEDs) due to their ability to modulate electronic transitions and improve device efficiency. The presence of electron-withdrawing groups such as chlorine and trifluoromethyl enhances the molecule's conjugation and stability, making it suitable for high-performance electronic applications.

In addition to its electronic properties, CAS No. 1361595-23-4 has shown promise in pharmacological applications. The methoxy group at the 5' position contributes to the molecule's bioavailability and selectivity in biological systems. Recent studies have investigated its potential as a lead compound for drug development targeting specific cellular pathways. The combination of chlorine atoms and trifluoromethyl groups provides a balance between lipophilicity and hydrophilicity, which is crucial for drug design.

The synthesis of CAS No. 1361595-23-4 involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have developed efficient synthetic routes using coupling reactions and directed metallation techniques to construct the biphenyl framework with the desired substituents. These methods are scalable and compatible with modern industrial practices.

From an environmental perspective, understanding the fate and transport of CAS No. 1361595-23-4 in natural systems is essential for risk assessment purposes. Studies have shown that its persistence in aquatic environments is influenced by its chemical stability and resistance to biodegradation. However, further research is needed to evaluate its long-term ecological impacts.

In conclusion, CAS No. 1361595-23-4 represents a versatile platform for exploring novel materials and pharmaceuticals due to its unique chemical structure and functional groups. Its applications span across multiple disciplines, making it a subject of continued scientific interest.